Cas no 174180-76-8 (tert-Butyl 3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

• Product Name: tert-Butyl 3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• CAS No: 174180-76-8
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD11616025
• CID: 827504
• PubChem ID: 10828872
• Update Time: 2025-04-19

tert-Butyl 3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• 1-Boc-3-bromomethyl-1H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(bromomethyl)pyrazolo[3,4-b]pyridine-1-carboxylate
• 1H-pyrazo<wbr>
• LogP
• 3-broMoMethylpyrazolo[3,4-b]pyridine-1-carboxylic acid tert-butyl este
• 3-broMoMethylpyrazolo[3,4-b]pyridine-1-carboxylic acid tert-butyl ester
• 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridin-1-carboxylate
• 3-Bromomethyl-1 tert-butoxycarbonyl-pyrazolo[3,4-b]pyridine
• SCHEMBL2883080
• AS-50808
• QUMSFBCHTYVIHB-UHFFFAOYSA-N
• tert-butyl3-(bromomethyl)-1h-pyrazolo[3,4-b]pyridine-1-carboxylate
• MFCD11616025
• t-butyl 3-(bromomethyl)-1h-pyrazolo[3,4-b]pyridine-1-carboxylate
• DB-064948
• P11163
• 174180-76-8
• EN300-3399727
• AKOS016006746
• PB25417
• CS-0055236
• DTXSID90445527
• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-(broMoMethyl)-,1,1-diMethylethyl ester

• MDL： MFCD11616025
• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)16-10-8(5-4-6-14-10)9(7-13)15-16/h4-6H,7H2,1-3H3
• InChI Key： QUMSFBCHTYVIHB-UHFFFAOYSA-N
• SMILES： BrCC1C2=CC=CN=C2N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 311.02700
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-86 ºC
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 57.01000
• LogP: 3.10940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines